Cas no 56643-20-0 (2,12-Dithia-5,9-diaza-1,13-diphosphatridecan-7-ol,1,1,13,13-tetrahydroxy-, 1,13-dioxide (9CI))

• Product Name: 2,12-Dithia-5,9-diaza-1,13-diphosphatridecan-7-ol,1,1,13,13-tetrahydroxy-, 1,13-dioxide (9CI)
• CAS No: 56643-20-0
• MF: C₇H₂₀N₂O₇P₂S₂
• MW: 370.320421218872
• CID: 375796
• PubChem ID: 92477
• Update Time: 2025-04-19

2,12-Dithia-5,9-diaza-1,13-diphosphatridecan-7-ol,1,1,13,13-tetrahydroxy-, 1,13-dioxide (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,12-Dithia-5,9-diaza-1,13-diphosphatridecan-7-ol,1,1,13,13-tetrahydroxy-, 1,13-dioxide (9CI)
• 2-[[2-hydroxy-3-(2-phosphonosulfanylethylamino)propyl]amino]ethylsulfa nylphosphonic acid
• Ethanethiol, 2-hydroxytrimethylenediiminodi-, dihydrogen phosphorothioate (1:2)
• DTXSID00205215
• Phosphorothioic acid, S-ester with 2-hydroxytrimethylenediiminodiethanethiol (2:1)
• BRN 2477282
• 56643-20-0

• Inchi： 1S/C7H20N2O7P2S2/c10-7(5-8-1-3-19-17(11,12)13)6-9-2-4-20-18(14,15)16/h7-10H,1-6H2,(H2,11,12,13)(H2,14,15,16)
• InChI Key： AEYOOYGXUSCILK-UHFFFAOYSA-N
• SMILES： S(CCNCC(CNCCSP(=O)(O)O)O)P(=O)(O)O

Computed Properties

• Exact Mass: 370.0189
• Monoisotopic Mass: 370.01871732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.6
• Topological Polar Surface Area: 210Ų

Experimental Properties

• PSA: 159.35